Cas no 601-89-8 (Nitroresorcinol)

Nitroresorcinol structure
Nitroresorcinol structure
Product Name:Nitroresorcinol
CAS No:601-89-8
MF:C6H5NO4
MW:155.108201742172
MDL:MFCD00007124
CID:38706
PubChem ID:11760
Update Time:2025-04-18

Nitroresorcinol Chemical and Physical Properties

Names and Identifiers

    • 2-Nitrobenzene-1,3-diol
    • 2-Nitroresorcinol
    • 2-NITRO-1,3-BENZENEDIOL
    • Nitroresorcinol
    • 1,3-Benzenediol,2-nitro
    • 1,3-dihydroxy-2-nitrobenzene
    • 2,6-dihydroxynitrobenzene
    • 2-Nitro-1,3-dihydroxybenzen
    • 2-nitro-1,3-dihydroxybenzene
    • 2-nitro-3-benzenediol
    • 2-NITROSORCINOL
    • nitro-1,3-benzenediol
    • o-nitroresorcinol
    • Resorcinol,2-nitro
    • Resorcinol,2-nitro- (6CI,7CI,8CI)
    • NSC 1542
    • 1,3-Benzenediol, 2-nitro-
    • Resorcinol, 2-nitro-
    • 1,3-Benzenediol, nitro-
    • ZLCPKMIJYMHZMJ-UHFFFAOYSA-N
    • NSC1542
    • 2,6-dihydroxy nitrobenzene
    • KSC426I1B
    • 2-Nitro-1,3-benzenediol #
    • KS-0
    • 7DA96G63WU
    • AP-065/41884104
    • InChI=1/C6H5NO4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,8-9
    • F2147-0941
    • NSC-1542
    • AKOS005146112
    • 38L
    • A832638
    • W-105273
    • DTXSID4060525
    • AS-14900
    • 601-89-8
    • AI3-52603
    • N0254
    • AMY2405
    • Q209452
    • EN300-123981
    • EINECS 210-010-9
    • 2-nitro-benzene-1,3-diol
    • MFCD00007124
    • 2-Nitroresorcinol, 98%
    • FT-0613218
    • NS00034308
    • UNII-7DA96G63WU
    • SCHEMBL70533
    • CS-W010926
    • DB-000860
    • MDL： MFCD00007124
    • Inchi： 1S/C6H5NO4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,8-9H
    • InChI Key： ZLCPKMIJYMHZMJ-UHFFFAOYSA-N
    • SMILES： OC1C=CC=C(C=1[N+](=O)[O-])O
    • BRN： 2048819

Computed Properties

  • Exact Mass: 155.02200
  • Monoisotopic Mass: 155.021858
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 1.6
  • Topological Polar Surface Area: 86.3

Experimental Properties

  • Color/Form: Orange red crystalline powder
  • Density: 1.5553 (rough estimate)
  • Melting Point: 83.0 to 86.0 deg-C
  • Boiling Point: 234°C(lit.)
  • Flash Point: 111.4 °C
  • Refractive Index: 1.5423 (estimate)
  • Water Partition Coefficient: Slightly soluble in water. Solubility in methanol is almost transparent.
  • PSA: 86.28000
  • LogP: 1.52920

Nitroresorcinol Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H312,H315,H319,H332,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：2811
  • WGK Germany：3
  • Hazard Category Code： R20/21/22;R36/37/38
  • Safety Instruction： S26-S36-S24/25
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：Store at room temperature
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22; R36/37/38
  • Packing Group：III
  • Hazard Level：6.1

Nitroresorcinol Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Nitroresorcinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N838714-500g
2-Nitroresorcinol
 601-89-8 99%
500g
 4,688.00 2021-05-17
TRC
N520205-5g
2-Nitroresorcinol
 601-89-8
5g
 $75.00 2023-05-17
TRC
N520205-10g
2-Nitroresorcinol
 601-89-8
10g
 $110.00 2023-05-17
TRC
N520205-25g
2-Nitroresorcinol
 601-89-8
25g
 $ 145.00 2022-06-02
TRC
N520205-50g
2-Nitroresorcinol
 601-89-8
50g
 $316.00 2023-05-17
TRC
N520205-100g
2-Nitroresorcinol
 601-89-8
100g
 $552.00 2023-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023275-100g
Nitroresorcinol
 601-89-8 99%
100g
 ￥974 2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023275-25g
Nitroresorcinol
 601-89-8 99%
25g
 ￥229 2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023275-5g
Nitroresorcinol
 601-89-8 99%
5g
 ￥49 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N67960-5g
2-Nitrobenzene-1,3-diol
 601-89-8
5g
 ¥158.0 2021-09-08

Nitroresorcinol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:601-89-8)2-Nitroresorcinol
Order Number:sfd9485
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:601-89-8)Nitroresorcinol
Order Number:A832638
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:28
Price ($):382.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:601-89-8)2-硝基-1,6-苯二酚
Order Number:LE1692501
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com

Nitroresorcinol Related Literature

Related Categories

601-89-8 (Nitroresorcinol) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:601-89-8)2-Nitroresorcinol
sfd9485
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:601-89-8)Nitroresorcinol
A832638
Purity:99%
Quantity:500g
Price ($):382.0
Email